Cas no 1807254-69-8 (Ethyl 2-cyano-6-mercapto-3-methylphenylacetate)

• Product Name: Ethyl 2-cyano-6-mercapto-3-methylphenylacetate
• CAS No: 1807254-69-8
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5004051
• Update Time: 2025-10-23

Ethyl 2-cyano-6-mercapto-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-mercapto-3-methylphenylacetate

• Inchi： 1S/C12H13NO2S/c1-3-15-12(14)6-9-10(7-13)8(2)4-5-11(9)16/h4-5,16H,3,6H2,1-2H3
• InChI Key： DPWUKFAYEBAXEC-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C)C(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-6-mercapto-3-methylphenylacetate

Ethyl 2-cyano-6-mercapto-3-methylphenylacetate (CAS No. 1807254-69-8): A Comprehensive Overview

Ethyl 2-cyano-6-mercapto-3-methylphenylacetate (CAS No. 1807254-69-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits a promising potential in various chemical and biological applications. The presence of both cyano and thiol groups in its molecular framework makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>Ethyl 2-cyano-6-mercapto-3-methylphenylacetate molecule consists of a phenyl ring substituted with a cyano group at the 2-position, a thiol group at the 6-position, and an acetoate ester at the 3-position. This arrangement imparts distinct reactivity patterns, making it an attractive candidate for various synthetic transformations. The cyano group can participate in nucleophilic addition reactions, while the thiol group is susceptible to oxidation and disulfide bond formation, offering multiple pathways for functionalization.

In recent years, there has been a growing interest in exploring the pharmacological properties of< strong>Ethyl 2-cyano-6-mercapto-3-methylphenylacetate. Researchers have been investigating its potential as a precursor in the synthesis of bioactive molecules targeting specific biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses and cancer progression. The< strong>2-cyano and< strong>6-mercapto functional groups are particularly noteworthy, as they can be strategically modified to enhance binding affinity and selectivity towards biological targets.

The< strong>Ethyl 2-cyano-6-mercapto-3-methylphenylacetate has also been explored in the context of metal coordination chemistry. The thiol group serves as a ligand for transition metals, facilitating the formation of coordination complexes with potential applications in catalysis and material science. These complexes can exhibit unique electronic and optical properties, making them valuable for developing advanced materials and sensors.

Advances in computational chemistry have further enhanced the understanding of< strong>Ethyl 2-cyano-6-mercapto-3-methylphenylacetate. Molecular modeling studies have provided insights into its interaction with biological targets, helping to rationalize its pharmacological activity. These computational approaches have been instrumental in designing derivatives with improved properties, such as enhanced solubility or reduced toxicity.

The synthesis of< strong>Ethyl 2-cyano-6-mercapto-3-methylphenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and oxidation processes. The use of advanced synthetic techniques, such as transition-metal catalysis or flow chemistry, has been reported to improve reaction efficiency and scalability.

In conclusion, Ethyl 2-cyano-6-mercapto-3-methylphenylacetate (CAS No. 1807254-69-8) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable building block for the synthesis of novel bioactive molecules and functional materials. Continued research into this compound is expected to yield further insights into its potential applications and contribute to the advancement of chemical biology.